molecular formula C12H17NO3 B8338901 Ethyl 4-[(2-hydroxyethyl)(methyl)amino]benzoate

Ethyl 4-[(2-hydroxyethyl)(methyl)amino]benzoate

Cat. No.: B8338901
M. Wt: 223.27 g/mol
InChI Key: AEZRZVSKJDYYQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-[(2-hydroxyethyl)(methyl)amino]benzoate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

ethyl 4-[2-hydroxyethyl(methyl)amino]benzoate

InChI

InChI=1S/C12H17NO3/c1-3-16-12(15)10-4-6-11(7-5-10)13(2)8-9-14/h4-7,14H,3,8-9H2,1-2H3

InChI Key

AEZRZVSKJDYYQQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)N(C)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution (30 ml) of ethyl 4-[(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl) (methyl)amino]benzoate (2.33 g, 6.90 mmol) in tetrahydrofuran was added tetrabutyl ammoniumfluoride (1.0 M toluene solution, 10.4 ml, 10.4 mmol) at room temperature and the mixture was stirred overnight. After concentration of the reaction mixture under reduced pressure, the residue was subjected to silica gel column chromatography and eluted with hexane-ethyl acetate (3:2-1:4, v/v) to give the title compound (1.11 g, 72%) as a colorless oil.
Name
ethyl 4-[(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl) (methyl)amino]benzoate
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
10.4 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
72%

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